Cas no 226072-71-5 (3-Methoxynaphthalen-1-yl Trifluoromethanesulfonate)

• Product Name: 3-Methoxynaphthalen-1-yl Trifluoromethanesulfonate
• CAS No: 226072-71-5
• MF: C₁₂H₉F₃O₄S
• MW: 306.257673025131
• CID: 2936355
• Update Time: 2025-06-10

3-Methoxynaphthalen-1-yl Trifluoromethanesulfonate Chemical and Physical Properties

Names and Identifiers

• 3-Methoxynaphthalen-1-yl Trifluoromethanesulfonate
• 3-methoxynaphthalene-1-yl trifluoromethanesulfonate

• Inchi： 1S/C12H9F3O4S/c1-18-9-6-8-4-2-3-5-10(8)11(7-9)19-20(16,17)12(13,14)15/h2-7H,1H3
• InChI Key： IZLIYHWOPBETRT-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)(=O)(=O)OC1C=C(C=C2C=CC=CC2=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 429
• XLogP3: 3.9
• Topological Polar Surface Area: 61

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 3-Methoxynaphthalen-1-yl Trifluoromethanesulfonate

3-Methoxynaphthalen-1-yl Trifluoromethanesulfonate (CAS No. 226072-71-5): An Overview of Its Synthesis, Applications, and Recent Research

3-Methoxynaphthalen-1-yl Trifluoromethanesulfonate (CAS No. 226072-71-5) is a versatile organic compound that has gained significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound, also known as 3-methoxynaphthalen-1-yl triflate, is a valuable reagent due to its unique electronic and steric properties. In this article, we will delve into the synthesis, applications, and recent research developments surrounding this compound.

Synthesis of 3-Methoxynaphthalen-1-yl Trifluoromethanesulfonate

The synthesis of 3-methoxynaphthalen-1-yl trifluoromethanesulfonate typically involves the reaction of 3-methoxynaphthalene with triflic anhydride (CF₃SO₂)₂O in the presence of a suitable base such as pyridine or triethylamine. This reaction proceeds via the formation of an intermediate triflate salt, which is then isolated and purified. The reaction conditions are carefully controlled to ensure high yield and purity of the final product. The detailed synthetic protocol is well-documented in the literature and has been optimized for industrial-scale production.

Applications in Organic Synthesis

3-Methoxynaphthalen-1-yl trifluoromethanesulfonate is widely used as a leaving group in various organic transformations. Its high reactivity and stability make it an excellent choice for cross-coupling reactions, such as Suzuki-Miyaura coupling and Stille coupling. These reactions are crucial in the synthesis of complex organic molecules, including pharmaceuticals and natural products. For example, 3-methoxynaphthalen-1-yl triflate has been employed in the synthesis of bioactive compounds with potential therapeutic applications.

Mechanistic Insights and Recent Research Developments

Recent studies have shed light on the mechanistic aspects of reactions involving 3-methoxynaphthalen-1-yl trifluoromethanesulfonate. Researchers have explored the role of this reagent in transition-metal-catalyzed reactions, particularly those involving palladium catalysts. The unique electronic properties of the triflate group facilitate efficient bond formation, leading to high yields and selectivity in these reactions. Additionally, computational studies have provided insights into the electronic structure and reactivity of 3-methoxynaphthalen-1-yl triflate, further enhancing our understanding of its behavior in various chemical processes.

Applications in Medicinal Chemistry

In the field of medicinal chemistry, 3-methoxynaphthalen-1-yl trifluoromethanesulfonate has found applications in the development of new drugs. The naphthyl moiety provides a rigid aromatic framework that can be functionalized to introduce various substituents, thereby modulating the biological activity of the resulting compounds. For instance, derivatives of 3-methoxynaphthalene have been investigated for their anti-inflammatory and anticancer properties. The triflate group serves as a versatile handle for further chemical modifications, enabling the synthesis of diverse libraries of compounds for biological screening.

Molecular Modeling and Computational Studies

Molecular modeling and computational studies have played a crucial role in understanding the behavior of 3-methoxynaphthalen-1-yl trifluoromethanesulfonate. Density functional theory (DFT) calculations have been used to predict the electronic structure and reactivity of this compound. These studies have provided valuable insights into the factors governing its reactivity in different chemical environments. For example, DFT calculations have shown that the electron-withdrawing effect of the triflate group enhances the electrophilicity of the naphthyl ring, making it more reactive towards nucleophilic attack.

Sustainability and Green Chemistry Considerations

In line with growing concerns about environmental sustainability, researchers are exploring green chemistry approaches to synthesize and use 3-methoxynaphthalen-1-yl trifluoromethanesulfonate. Efforts are being made to develop more environmentally friendly synthetic methods that minimize waste generation and reduce energy consumption. For example, solvent-free conditions and recyclable catalysts are being investigated to improve the sustainability of these processes.

FUTURE PERSPECTIVES AND CONCLUSIONS

The versatility and reactivity of 3-methoxynaphthalen-1-yl trifluoromethanesulfonate (CAS No. 226072-71-5) make it an invaluable reagent in modern organic synthesis and medicinal chemistry. Ongoing research continues to uncover new applications and improve our understanding of its properties. As sustainable chemistry practices become increasingly important, future developments will likely focus on optimizing synthetic methods to reduce environmental impact while maintaining high efficiency and selectivity.